Cas no 1804795-21-8 (3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804795-21-8
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4839053
• Update Time: 2025-10-29

3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7F3N2O6/c1-19-7-5(20-9(10,11)12)2-4(3-6(15)16)13-8(7)14(17)18/h2H,3H2,1H3,(H,15,16)
• InChI Key： GAHDLEKGGSFESN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CC(=O)O)=NC(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804795-21-8) and Its Applications in Modern Chemical Biology

3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid, identified by the chemical identifier CAS No. 1804795-21-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse pharmacological properties and roles in medicinal chemistry. The presence of multiple functional groups, including a methoxy group, a nitro group, and a trifluoromethoxy group, as well as the acetic acid moiety at the 6-position, contributes to the compound's complex reactivity and biological relevance.

The structural composition of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid makes it a valuable scaffold for the development of novel bioactive molecules. The nitro group, in particular, is known to influence electronic properties and can serve as a handle for further chemical modifications, such as reduction to an amine or diazotization followed by coupling reactions. The trifluoromethoxy group introduces lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxy group and the acetic acid side chain provide opportunities for hydrogen bonding interactions, which are essential for binding to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid has emerged as a promising candidate in this context due to its ability to modulate key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. For instance, studies have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the biosynthesis of pro-inflammatory mediators.

One of the most compelling aspects of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid is its versatility in serving as a building block for more complex derivatives. Researchers have leveraged its scaffold to synthesize analogs with enhanced binding affinity and selectivity. For example, modifications at the 2-position or the 4-position have been explored to fine-tune pharmacokinetic properties and reduce off-target effects. These efforts align with the growing trend in drug discovery towards rational design based on structure-activity relationships (SAR).

The compound's relevance is further underscored by its incorporation into several preclinical studies aimed at validating its therapeutic potential. In particular, investigations into its effects on signaling pathways associated with tumor growth have shown encouraging results. The trifluoromethoxy group enhances interactions with biological targets by increasing lipophilicity while maintaining metabolic stability, making it an attractive feature for drug candidates intended for oral administration.

From a synthetic chemistry perspective, 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid exemplifies the importance of functional group interplay in designing molecules with tailored properties. The synthesis involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards required for pharmaceutical applications. Advances in catalytic methods have further streamlined its preparation, enabling larger-scale production necessary for industrial applications.

The acetic acid side chain at the 6-position of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid adds another layer of complexity to its biological interactions. This moiety can participate in hydrogen bonding with polar residues in protein targets, enhancing binding affinity. Such interactions are critical for designing molecules that exhibit high specificity towards their intended biological pathways.

Recent computational studies have also shed light on the molecular dynamics of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid when interacting with biological targets. These studies utilize advanced modeling techniques to predict binding modes and identify key residues involved in ligand-receptor interactions. Such insights are invaluable for optimizing lead compounds during drug development pipelines.

The growing interest in fluorinated compounds like 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid reflects broader trends in medicinal chemistry where fluorine atoms are strategically incorporated to improve drug-like properties such as bioavailability and metabolic stability. The trifluoromethoxy group exemplifies this trend by conferring favorable physicochemical characteristics while maintaining electronic effects that modulate biological activity.

In conclusion,3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804795-21-8) represents a significant advancement in chemical biology research due to its multifaceted structural features and potential therapeutic applications. Its role as a versatile scaffold for drug discovery underscores its importance in modern medicinal chemistry efforts aimed at addressing complex diseases through innovative molecular design.